Cas no 1803589-80-1 (1H-Pyrazole, 5-fluoro-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)-
• CAS No: 1803589-80-1
• MF: C₆H₉FN₂
• MW: 128.147464513779
• MDL: MFCD28505684
• CID: 5249896
• PubChem ID: 119030924
• Update Time: 2025-06-14

1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)-

• MDL： MFCD28505684
• Inchi： 1S/C6H9FN2/c1-5(2)9-6(7)3-4-8-9/h3-5H,1-2H3
• InChI Key： ASTAQTZSWTYSLF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(F)=CC=N1

Additional information on 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)-

Recent Advances in the Study of 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- (CAS: 1803589-80-1) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- (CAS: 1803589-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, characterized by a fluorine substituent and an isopropyl group, has been shown to enhance binding affinity and selectivity towards specific biological targets. Researchers have successfully utilized this compound in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- in inhibiting the activity of cyclin-dependent kinases (CDKs). The study revealed that the compound exhibited potent inhibitory effects against CDK2 and CDK4, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation CDK inhibitors.

Another significant area of research involves the application of 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- in the design of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed strong antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its promise in addressing antibiotic resistance.

Despite these promising results, challenges remain in the optimization of 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve these properties while maintaining the compound's biological activity.

In conclusion, 1H-Pyrazole, 5-fluoro-1-(1-methylethyl)- (CAS: 1803589-80-1) represents a versatile and promising scaffold in drug discovery. Its applications in kinase inhibition and antimicrobial therapy underscore its potential to address unmet medical needs. Continued research and development efforts are expected to yield more optimized derivatives with enhanced therapeutic profiles.